Cas no 890960-47-1 (N-(3-methoxyphenyl)-4-(methylsulfanyl)-1,3-benzothiazol-2-amine)

• Product Name: N-(3-methoxyphenyl)-4-(methylsulfanyl)-1,3-benzothiazol-2-amine
• CAS No: 890960-47-1
• MF: C₁₅H₁₄N₂OS₂
• MW: 302.414460659027
• CID: 5511739
• Update Time: 2025-05-24

N-(3-methoxyphenyl)-4-(methylsulfanyl)-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxyphenyl)-4-methylsulfanyl-1,3-benzothiazol-2-amine
• N-(3-methoxyphenyl)-4-(methylsulfanyl)-1,3-benzothiazol-2-amine

• Inchi： 1S/C15H14N2OS2/c1-18-11-6-3-5-10(9-11)16-15-17-14-12(19-2)7-4-8-13(14)20-15/h3-9H,1-2H3,(H,16,17)
• InChI Key： JCUGUIWDYJHFHZ-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC(SC)=C2N=C1NC1=CC=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(3-methoxyphenyl)-4-(methylsulfanyl)-1,3-benzothiazol-2-amine

Comprehensive Overview of N-(3-methoxyphenyl)-4-(methylsulfanyl)-1,3-benzothiazol-2-amine (CAS No. 890960-47-1)

N-(3-methoxyphenyl)-4-(methylsulfanyl)-1,3-benzothiazol-2-amine, with the CAS number 890960-47-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This benzothiazole derivative is characterized by its unique molecular structure, featuring a methoxyphenyl group and a methylsulfanyl substituent, which contribute to its diverse chemical properties and potential applications. Researchers and industry professionals frequently search for terms like "benzothiazole derivatives synthesis", "methoxyphenyl compounds applications", and "methylsulfanyl functional group reactivity", reflecting the growing interest in this compound's utility.

The compound's structural complexity makes it a valuable intermediate in the development of novel therapeutic agents. Recent studies highlight its potential role in modulating biological pathways, particularly in the context of anti-inflammatory and antioxidant activities. Keywords such as "benzothiazole-based drug discovery" and "small molecule therapeutics" are often associated with this compound, underscoring its relevance in modern medicinal chemistry. Additionally, its methylsulfanyl moiety has been explored for its ability to enhance molecular interactions, a topic frequently queried in academic and industrial forums.

From a synthetic chemistry perspective, N-(3-methoxyphenyl)-4-(methylsulfanyl)-1,3-benzothiazol-2-amine serves as a versatile building block. Its methoxyphenyl group offers electron-donating effects, while the benzothiazole core provides stability and aromaticity. These features are often discussed in searches related to "heterocyclic compound synthesis" and "aromatic amine derivatives". The compound's CAS number 890960-47-1 is a critical identifier for researchers sourcing high-purity samples for experimental work, making it a frequently searched term in chemical databases.

Environmental and sustainability considerations are also driving interest in this compound. With the rise of green chemistry initiatives, researchers are investigating eco-friendly synthesis routes for benzothiazole derivatives. Queries like "sustainable synthesis of N-(3-methoxyphenyl) compounds" and "biodegradable benzothiazoles" reflect this trend. The compound's potential applications in advanced materials, such as organic semiconductors or photoluminescent agents, further align with contemporary research priorities, as seen in searches for "functional materials chemistry".

In analytical chemistry, CAS 890960-47-1 is often referenced in method development for detecting trace organic compounds. Its distinct spectroscopic signatures, including UV-Vis and NMR profiles, make it a useful standard. Keywords like "HPLC analysis of benzothiazoles" and "mass spectrometry of aromatic amines" are commonly linked to this compound. The growing demand for high-throughput screening techniques in drug discovery has also increased its visibility in scientific literature and online searches.

To summarize, N-(3-methoxyphenyl)-4-(methylsulfanyl)-1,3-benzothiazol-2-amine (890960-47-1) represents a multifaceted compound with broad scientific appeal. Its structural features, such as the methoxyphenyl and methylsulfanyl groups, coupled with its applicability in drug development, materials science, and analytical chemistry, ensure its continued relevance. As research evolves, this compound is likely to remain a focal point for innovations in synthetic and applied chemistry.